Cas no 1806660-93-4 (2-Methyl-3-(3-oxopropyl)mandelic acid)

• Product Name: 2-Methyl-3-(3-oxopropyl)mandelic acid
• CAS No: 1806660-93-4
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 4940176
• Update Time: 2025-05-19

2-Methyl-3-(3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-(3-oxopropyl)mandelic acid

• Inchi： 1S/C12H14O4/c1-8-9(5-3-7-13)4-2-6-10(8)11(14)12(15)16/h2,4,6-7,11,14H,3,5H2,1H3,(H,15,16)
• InChI Key： VFKWBZFXIXPOLE-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1=CC=CC(CCC=O)=C1C

Computed Properties

• Exact Mass: 222.08920892 g/mol
• Monoisotopic Mass: 222.08920892 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.6
• Molecular Weight: 222.24

Additional information on 2-Methyl-3-(3-oxopropyl)mandelic acid

Introduction to 2-Methyl-3-(3-oxopropyl)mandelic Acid (CAS No. 1806660-93-4)

2-Methyl-3-(3-oxopropyl)mandelic acid, identified by its Chemical Abstracts Service (CAS) number 1806660-93-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemical research. This compound belongs to the class of α-hydroxy acids (AHAs), which are widely recognized for their role in various biological and chemical applications. The unique structural features of 2-Methyl-3-(3-oxopropyl)mandelic acid, including its methyl and 3-oxopropyl substituents, contribute to its distinct chemical properties and potential applications in drug development and synthetic chemistry.

The molecular structure of 2-Methyl-3-(3-oxopropyl)mandelic acid consists of a benzene ring substituted with a carboxylic acid group at the second position and a hydroxyl group at the third position, with the additional presence of a methyl group at the first position and a 3-oxopropyl group at the fourth position. This configuration imparts both hydrophilic and lipophilic characteristics, making it a versatile intermediate in organic synthesis. The compound’s solubility profile in both polar and non-polar solvents further enhances its utility in formulating solutions for various experimental and industrial purposes.

In recent years, 2-Methyl-3-(3-oxopropyl)mandelic acid has been explored for its potential in the synthesis of novel pharmaceutical agents. Its structural motif is reminiscent of naturally occurring compounds that exhibit biological activity, such as mandelic acid derivatives used in antimicrobial and anti-inflammatory treatments. The presence of the 3-oxopropyl group introduces a reactive site that can be exploited in further functionalization, enabling the development of more complex molecules with tailored biological properties.

One of the most promising areas of research involving 2-Methyl-3-(3-oxopropyl)mandelic acid is its application as a chiral building block in asymmetric synthesis. Chirality is a fundamental concept in pharmaceutical chemistry, where the stereochemistry of a molecule can significantly influence its biological activity. The compound’s ability to serve as a precursor for enantiomerically pure intermediates makes it valuable for constructing pharmacologically active molecules with high specificity. Recent studies have demonstrated its utility in synthesizing non-proteinogenic amino acids, which are increasingly being investigated for their role in modulating protein-protein interactions and enzyme inhibition.

Moreover, 2-Methyl-3-(3-oxopropyl)mandelic acid has shown potential in the development of novel materials with applications beyond pharmaceuticals. Its ability to form hydrogen bonds due to the hydroxyl and carboxylic acid groups allows it to interact with various polymers and surfaces, making it a candidate for use in coatings, adhesives, and specialty chemicals. The compound’s stability under different environmental conditions also enhances its suitability for industrial applications where chemical integrity is paramount.

The synthesis of 2-Methyl-3-(3-oxopropyl)mandelic acid typically involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advances in catalytic methods have enabled more efficient production processes, reducing the environmental impact associated with traditional synthetic routes. These improvements align with the growing emphasis on sustainable chemistry practices within the pharmaceutical industry.

From a biochemical perspective, 2-Methyl-3-(3-oxopropyl)mandelic acid has been studied for its interactions with metabolic pathways. Its structural similarity to mandelic acid suggests potential roles in enzymatic processes involving β-hydroxyacid metabolism. Research has begun to explore how modifications at the 2-position and 4-position can influence metabolic stability, providing insights into drug design principles that maximize bioavailability while minimizing degradation.

The regulatory landscape for compounds like 2-Methyl-3-(3-oxopropyl)mandelic acid is continually evolving as new applications emerge. Manufacturers and researchers must adhere to stringent guidelines to ensure safety and efficacy across all intended uses. Collaborative efforts between academia and industry are fostering innovation while maintaining rigorous standards for quality control.

In conclusion, 2-Methyl-3-(3-oxopropyl)mandelic acid (CAS No. 1806660-93-4) represents a fascinating compound with diverse applications spanning pharmaceuticals, materials science, and biochemical research. Its unique structural features offer opportunities for developing novel therapeutics and functional materials, while ongoing research continues to uncover new possibilities for its use. As scientific understanding advances, the role of this compound is expected to expand further, reinforcing its importance as a valuable chemical entity.